Fluspirilene

• CAS No.: 1841-19-6
• Product Name: Fluspirilene
• Molecular Formula: C29H31F2N3O
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 8-[4,4-bis(4-fluorophenyl)butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• Standard InChI: InChI=1S/C29H31F2N3O/c30-24-12-8-22(9-13-24)27(23-10-14-25(31)15-11-23)7-4-18-33-19-16-29(17-20-33)28(35)32-21-34(29)26-5-2-1-3-6-26/h1-3,5-6,8-15,27H,4,7,16-21H2,(H,32,35)
• Standard InChIKey: QOYHHIBFXOOADH-UHFFFAOYSA-N
• SMILES: C1CN(CCC12C(=O)NCN2C3=CC=CC=C3)CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
• Canonical SMILES: C1CN(CCC12C(=O)NCN2C3=CC=CC=C3)CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
• Appearance: Solid powder
• Melting Point: 187.5-190
• Physical Description: Solid
• Description: Fluspirilene, also known as imap or fluspirilen lindo, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Fluspirilene is a drug which is used for the treatment of schizophrenia. Fluspirilene is considered to be a practically insoluble (in water) and relatively neutral molecule. Fluspirilene has been detected in multiple biofluids, such as urine and blood. Within the cell, fluspirilene is primarily located in the membrane (predicted from logP).; 8-[4,4-bis(4-fluorophenyl)butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one is a diarylmethane.; A long-acting injectable antipsychotic agent used for chronic schizophrenia.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: 10 mg/L (at 25 °C); 2.10e-05 M; 1.67e-03 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Beta, Fluspirilen; Fluspi; Fluspirilen beta; Fluspirilen Lindo; Fluspirilene; Imap; kivat; Redeptin; Spirodiflamine
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• PubChem Compound: 3396
• Last Modified: Nov 11 2021